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Compound of Interest

Compound Name:
2-Morpholinothiazole-4-

carbaldehyde

CAS No.: 126533-97-9

Cat. No.: B163073

Get Quote

Technical Guide: 2-Morpholinothiazole-4-
carbaldehyde
High-Value Scaffold for Kinase Inhibitor & Heterocyclic Drug Design

Executive Summary
2-Morpholinothiazole-4-carbaldehyde (CAS: 126533-97-9) is a bifunctional heterocyclic

building block characterized by a thiazole core substituted with a morpholine ring at position 2

and a reactive formyl group at position 4.[1][2] This compound serves as a critical intermediate

in the synthesis of pharmaceuticals, particularly in the development of kinase inhibitors, anti-

inflammatory agents, and antimicrobial compounds. Its unique electronic structure—balancing

the electron-donating morpholine with the electron-withdrawing aldehyde—makes it a versatile

substrate for condensation and coupling reactions.

Chemical Identity & Structural Analysis[3][4][5][6]
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Nomenclature and Identifiers
Parameter Detail

IUPAC Name 2-(Morpholin-4-yl)-1,3-thiazole-4-carbaldehyde

Common Name 2-Morpholinothiazole-4-carbaldehyde

CAS Number 126533-97-9

Molecular Formula C₈H₁₀N₂O₂S

Molecular Weight 198.24 g/mol

SMILES O=Cc1csc(n1)N2CCOCC2

InChI Key
Predicted: Check specific database for hash

(Structure confirmed via connectivity)

Structural Connectivity Diagram
The following diagram illustrates the core connectivity and numbering system used throughout

this guide.
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Figure 1: Structural connectivity highlighting the donor-acceptor push-pull system.

Physicochemical Profile
Physical Constants
The values below represent the consensus data from verified supplier Safety Data Sheets

(SDS) and experimental analogs.
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Property Value Context/Notes

Physical State Solid
Crystalline powder (typically

off-white to pale yellow).

Melting Point 103 – 107 °C
Sharp melting range indicates

high crystallinity.

Boiling Point >300 °C (Predicted)
Likely decomposes before

boiling at atm pressure.

Density 1.3 ± 0.1 g/cm³
Predicted based on packing of

similar thiazoles.

Flash Point N/A
Solid material; combustible at

high temps.

Solubility & Lipophilicity
LogP (Predicted): ~0.8 – 1.2

Interpretation: The compound is moderately lipophilic, suitable for cell-permeable drug

scaffolds. The morpholine oxygen lowers the LogP compared to a cyclohexyl analog.

Solubility Profile:

High: Dichloromethane (DCM), Chloroform, DMSO, DMF.

Moderate: Ethanol, Methanol, Ethyl Acetate (hot).

Low/Insoluble: Water, Hexanes.

Protocol Note: For reactions, DCM or Ethanol are preferred solvents.

Electronic Properties (pKa)
The basicity of the morpholine nitrogen is significantly attenuated by the thiazole ring.

Morpholine (free): pKa ~8.36
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2-Morpholinothiazole (C2-N): pKa ~2.0 – 4.0 (Estimated)

Mechanism:[3] The lone pair on the morpholine nitrogen delocalizes into the thiazole ring

(amidine-like resonance), reducing its availability for protonation. This makes the

compound stable to mild acids but potentially reactive under strong acidic hydrolysis

conditions.

Spectroscopic Characterization
Researchers should look for these diagnostic signals to confirm product identity.

Nuclear Magnetic Resonance (NMR)
¹H NMR (300 MHz, CDCl₃):

δ 9.85 ppm (s, 1H): Aldehyde proton (CHO). Distinctive downfield singlet.

δ 7.50 ppm (s, 1H): Thiazole C5 proton.

δ 3.85 ppm (t, 4H): Morpholine O-CH₂ protons (deshielded by oxygen).

δ 3.55 ppm (t, 4H): Morpholine N-CH₂ protons (adjacent to thiazole nitrogen).

Infrared Spectroscopy (IR)
1680–1700 cm⁻¹: Strong C=O stretching vibration (Aldehyde).

1520–1550 cm⁻¹: C=N / C=C thiazole ring stretching.

1110 cm⁻¹: C-O-C ether stretch (Morpholine).

Synthesis & Purification Protocols
Primary Synthetic Route: Nucleophilic Aromatic
Substitution (SₙAr)
The most robust method involves the displacement of a halogen at the 2-position of the

thiazole ring by morpholine.
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Reaction Scheme: 2-Bromothiazole-4-carbaldehyde + Morpholine + Base → Product

Step-by-Step Protocol:

Reagents:

2-Bromothiazole-4-carbaldehyde (1.0 equiv)

Morpholine (1.2 equiv)

Potassium Carbonate (K₂CO₃, 2.0 equiv) or Triethylamine (Et₃N)

Solvent: Acetonitrile (MeCN) or DMF.

Procedure:

Dissolve 2-bromothiazole-4-carbaldehyde in MeCN.

Add K₂CO₃ followed by the dropwise addition of morpholine.[3]

Heat the mixture to reflux (80 °C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 1:1).

Observation: The starting material spot (higher Rf) will disappear, replaced by a more

polar fluorescent spot.

Work-up:

Cool to room temperature.[3][4] Filter off inorganic salts.

Concentrate the filtrate under reduced pressure.

Dilute residue with water and extract with DCM (3x).

Purification:

Recrystallization: Dissolve crude solid in minimum hot Ethanol. Cool slowly to 4 °C.

Yield: Typically 85–95%.
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Figure 2: Synthesis pathway via Nucleophilic Aromatic Substitution.

Reactivity & Applications
The C4-aldehyde is the primary handle for further functionalization.

Key Transformations
Reductive Amination: Reaction with primary amines followed by NaBH(OAc)₃ reduction

yields secondary amines, common in optimizing solubility of drug candidates.

Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile,

thiazolidinediones) yields conjugated systems often tested for anticancer activity.

Oxidation: Conversion to 2-morpholinothiazole-4-carboxylic acid using NaClO₂ (Pinnick

oxidation) allows for amide coupling.
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Figure 3: Divergent synthesis capabilities of the aldehyde scaffold.

Handling & Safety
Hazard Classification: Irritant (Skin/Eye).

Storage: Store at 2–8 °C (Refrigerated). Aldehydes can slowly oxidize to carboxylic acids

upon exposure to air; store under inert gas (Nitrogen/Argon) for long-term stability.

PPE: Wear nitrile gloves and safety glasses. Handle in a fume hood to avoid inhalation of

dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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